Cas no 850090-09-4 (Hydroxy-PEG-5-t-butyl ester)

Hydroxy-PEG-5-t-butyl ester is a polyethylene glycol (PEG) derivative featuring a terminal hydroxyl group and a t-butyl ester moiety. This compound is particularly useful in bioconjugation and polymer chemistry due to its reactive functional groups, which enable selective modifications under mild conditions. The PEG spacer enhances solubility and reduces immunogenicity, making it suitable for applications in drug delivery and biomaterial design. The t-butyl ester group provides stability during synthesis while allowing for facile deprotection under acidic conditions. Its well-defined molecular weight and high purity ensure reproducibility in research and industrial applications, particularly in peptide synthesis and surface functionalization.

Hydroxy-PEG-5-t-butyl ester structure

Product Name:Hydroxy-PEG-5-t-butyl ester

CAS No:850090-09-4

MF:C₁₇H₃₄O₈

MW:366.447066783905

MDL:MFCD20926402

CID:1831094

PubChem ID:53486144

Update Time:2025-10-31

Hydroxy-PEG-5-t-butyl ester Chemical and Physical Properties

Names and Identifiers

- 2-Methyl-2-propanyl 1-hydroxy-3,6,9,12,15-pentaoxaoctadecan-18-oa te
- HO-PEG5-CH2CH2COOtBu
- HO-PEG5-tBu
- Hydroxy-PEG5-t-butyl ester
- tert-Butyl 1-hydroxy-3,6,9,12,15-pentaoxaoctadecan-18-oate
- HO-PEG5-CO-OtBu
- Hydroxy-PEG-5-t-butyl ester
- HO-PEG5-CH2CH2COOtBu
- BIPG1451
- KM4564
- SY236937
- AK680704
- 1,1-Dimethylethyl 18-hydroxy-4,7,10,13,16-pentaoxaoctadecanoate (ACI)
- 3,6,9,12,15-Pentaoxaoctadecan-18-oic acid, 1-hydroxy-, 1,1-dimethylethyl ester (9CI)
- 1-Hydroxy-3,6,9,12,15-pentaoxaoctadecan-18-oic acid 1,1-dimethylethyl ester
- S10765
- DA-74260
- HY-141202
- AS-56298
- OH-PEG5-CH2CH2COOtBu
- tert-butyl 3-[2-[2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]propanoate
- BP-20445
- 850090-09-4
- OH-PEG5-TBA
- HO-PEG5-t-butyl ester
- CS-0114909
- MFCD20926402
- AKOS030630042
- SCHEMBL14706366
- Hydroxy-PEG5-t-butly ester
- C17H34O8
- A923221
- TERT-BUTYL1-HYDROXY-3,6,9,12,15-PENTAOXAOCTADECAN-18-OATE
- MDL： MFCD20926402
- Inchi： 1S/C17H34O8/c1-17(2,3)25-16(19)4-6-20-8-10-22-12-14-24-15-13-23-11-9-21-7-5-18/h18H,4-15H2,1-3H3
- InChI Key： SNYKXOAOLAFMRH-UHFFFAOYSA-N
- SMILES： O=C(CCOCCOCCOCCOCCOCCO)OC(C)(C)C

Computed Properties

Exact Mass: 366.22536804 g/mol
Monoisotopic Mass: 366.22536804 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 25
Rotatable Bond Count: 19
Complexity: 304
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 92.7
Molecular Weight: 366.4
XLogP3: -0.4

Experimental Properties

Density: 1.071
Refractive Index: n/D 1.448

Hydroxy-PEG-5-t-butyl ester Security Information

Hazardous Material transportation number：NONH for all modes of transport
Storage Condition：−20°C

Hydroxy-PEG-5-t-butyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-20445-500mg	Hydroxy-PEG-5-t-butyl ester	850090-09-4	98%	500mg	1852CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-20445-5g	Hydroxy-PEG-5-t-butyl ester	850090-09-4	98%	5g	10687CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-20445-1g	Hydroxy-PEG-5-t-butyl ester	850090-09-4	98%	1g	2850CNY	2021-05-07
S e l l e c k ZHONG GUO	S1495-100mg	Hydroxy-PEG5-Boc	850090-09-4		100mg	￥1570.06	2022-04-26
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-20445-500mg	Hydroxy-PEG-5-t-butyl ester	850090-09-4	98%	500mg	1852.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-20445-5g	Hydroxy-PEG-5-t-butyl ester	850090-09-4	98%	5g	10687.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-20445-1g	Hydroxy-PEG-5-t-butyl ester	850090-09-4	98%	1g	2850.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LT992-200mg	Hydroxy-PEG-5-t-butyl ester	850090-09-4	95%	200mg	709.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LT992-1g	Hydroxy-PEG-5-t-butyl ester	850090-09-4	95%	1g	2366.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LT992-50mg	Hydroxy-PEG-5-t-butyl ester	850090-09-4	95%	50mg	283.0CNY	2021-07-13